3-(4-ethoxybenzoyl)-8-methoxy-2H-chromen-2-one

• IUPAC Name: 3-(4-ethoxybenzoyl)-8-methoxychromen-2-one
• InChI: InChI=1S/C19H16O5/c1-3-23-14-9-7-12(8-10-14)17(20)15-11-13-5-4-6-16(22-2)18(13)24-19(15)21/h4-11H,3H2,1-2H3
• InChI Key: ANFRRMQSNVYDBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O
• Molecular Formula: C19H16O5
• Molecular Weight: 324.3 g/mol

Description

“3-(4-Ethoxybenzoyl)acrylic acid” is a compound with a molecular weight of 220.22. It’s a solid substance with a boiling point of 147-149°C. Another related compound is “3-((4-ETHOXYBENZOYL)HYDRAZONO)-N-PHENYLBUTANAMIDE” with a molecular weight of 339.398.

Molecular Structure Analysis

The molecular structure of “3-(4-Ethoxybenzoyl)acrylic acid” is represented by the formula C12H12O4. Another related compound, “3-((4-ETHOXYBENZOYL)HYDRAZONO)-N-PHENYLBUTANAMIDE”, has a linear formula of C19H21N3O3.

Scientific Research Applications

Synthetic Protocols and Chemical Importance

6H-Benzo[c]chromen-6-ones, including compounds similar to 3-(4-ethoxybenzoyl)-8-methoxy-2H-chromen-2-one, serve as core structures in secondary metabolites with significant pharmacological relevance. Due to the limited quantities produced by natural sources, synthetic procedures for these compounds have been developed and reviewed, highlighting their importance in medicinal chemistry. Protocols involve Suzuki coupling reactions, reactions of 3-formylcoumarin (chromenones) with 1,3-bis(silylenol ethers), and metal or base-catalyzed cyclization, emphasizing the compound's relevance in synthetic organic chemistry and drug development (Mazimba, 2016).

Anticancer Drug Research

Research on tumor specificity and keratinocyte toxicity of compounds synthesized in laboratories, including chromenones, highlights the search for anticancer drugs with high tumor specificity and reduced toxicity. Some compounds have shown promising results in inducing apoptotic cell death in cancer cell lines, with potential applications in manufacturing safer anticancer medications (Sugita et al., 2017).

Environmental Occurrence and Toxicological Effects

The presence and impact of similar compounds in aquatic environments have been reviewed, particularly concerning their roles as endocrine disrupter chemicals. Studies focus on their occurrence, fate, and behavior in aquatic environments, shedding light on the environmental impact of these chemical compounds and their derivatives. Such research underscores the need for sustainable and environmentally friendly practices in the production and use of these chemicals (Haman et al., 2015).

Safety and Hazards

The safety data sheet for “4-Ethoxybenzoyl chloride” indicates that it causes severe skin burns and eye damage. It may also cause respiratory irritation. “4-METHOXYBENZOYL CHLORIDE” reacts exothermically with bases, including amines. It’s incompatible with water, strong oxidizing agents, alcohols.